Cas no 89208-24-2 (Hexanedioic acid, 3-(1,1,3-trimethylbutyl)-, bis(6-hydroxyhexyl) ester)

• Product Name: Hexanedioic acid, 3-(1,1,3-trimethylbutyl)-, bis(6-hydroxyhexyl) ester
• CAS No: 89208-24-2
• MF: C₂₅H₄₈O₆
• MW: 444.645029067993
• CID: 608721
• PubChem ID: 71322729
• Update Time: 2025-04-19

Hexanedioic acid, 3-(1,1,3-trimethylbutyl)-, bis(6-hydroxyhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 3-(1,1,3-trimethylbutyl)-, bis(6-hydroxyhexyl) ester
• bis(6-hydroxyhexyl) 3-(2,4-dimethylpentan-2-yl)hexanedioate
• DTXSID50752380
• 89208-24-2

• Inchi： 1S/C25H48O6/c1-21(2)20-25(3,4)22(19-24(29)31-18-12-8-6-10-16-27)13-14-23(28)30-17-11-7-5-9-15-26/h21-22,26-27H,5-20H2,1-4H3
• InChI Key： STXRSXPOUMPSCZ-UHFFFAOYSA-N
• SMILES： O(CCCCCCO)C(CC(CCC(=O)OCCCCCCO)C(C)(C)CC(C)C)=O

Computed Properties

• Exact Mass: 444.34508925g/mol
• Monoisotopic Mass: 444.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 93.1Ų